Cas no 1594913-83-3 (2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1594913-83-3
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6057752
• PubChem ID: 69115786
• Update Time: 2025-06-15

2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine
• 2-Methyl-4-(trifluoromethyl)benzeneethanamine
• SCHEMBL4616378
• EN300-1930912
• 2-[2-methyl-4-(trifluoromethyl)phenyl]ethan-1-amine
• 1594913-83-3

• Inchi： 1S/C10H12F3N/c1-7-6-9(10(11,12)13)3-2-8(7)4-5-14/h2-3,6H,4-5,14H2,1H3
• InChI Key： OCABSQZYTQGVQG-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC=C(C(F)(F)F)C=C1C

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 229.2±35.0 °C(Predicted)
• pka: 9.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine

Introduction to 2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine and Its Significance in Modern Chemical Research

2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine, with the CAS number 1594913-83-3, represents a compound of considerable interest in the realm of pharmaceutical and agrochemical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced materials. The presence of both a methyl group and a trifluoromethyl substituent on the phenyl ring imparts distinct electronic and steric properties, making it a valuable candidate for further investigation.

The trifluoromethyl group, in particular, is a well-documented moiety that enhances the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. Its incorporation into 2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine suggests that this compound may exhibit improved pharmacokinetic profiles compared to its unsubstituted counterparts. This feature is particularly relevant in the context of modern drug development, where optimizing bioavailability and duration of action are paramount.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with increasing accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify promising candidates for further experimental validation. In this regard, 2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine has emerged as a compound worthy of detailed exploration due to its structural complexity and predicted biological relevance.

One of the most exciting areas of research involving 2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine is its potential application in the synthesis of bioactive molecules. The phenylethanamine core is a common scaffold in many pharmacologically active agents, including neurotransmitter receptor modulators and anti-inflammatory compounds. The unique substitution pattern in this molecule may confer novel biological activities that could be exploited for therapeutic purposes.

The methyl group at the 2-position of the phenyl ring introduces steric hindrance, which can influence the binding affinity of the compound to its target receptors. This feature is particularly important in designing selective ligands that minimize off-target effects. Furthermore, the combination of both methyl and trifluoromethyl groups may lead to enhanced binding interactions due to their ability to modulate electron density and hydrogen bonding potential.

In vitro studies have begun to shed light on the potential biological roles of 2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine. Initial experiments suggest that this compound may exhibit properties relevant to central nervous system (CNS) modulation. The phenylethanamine moiety is known to interact with various neurotransmitter systems, including serotonin and dopamine pathways. The presence of electronegative fluorine atoms in the trifluoromethyl group could further enhance these interactions by increasing lipophilicity and metabolic stability.

Another area of interest is the potential use of 2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for constructing larger pharmacophores. Researchers have explored its utility in generating derivatives with enhanced biological activity, such as analogs with improved solubility or targeted receptor specificity.

The synthesis of 2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure high yields and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecules more efficiently than ever before. These techniques have been instrumental in facilitating access to derivatives of 2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine, enabling further exploration of its potential applications.

The impact of computational tools on the study of 2-2-methyl-4-(trifluoromethyl)phenylethan-1-amine cannot be overstated. Molecular modeling software allows researchers to visualize how this compound interacts with biological targets at an atomic level. By predicting binding affinities and identifying key interaction points, scientists can design modified versions of the molecule with improved properties. This approach has accelerated the discovery process significantly, reducing the time required to bring new drugs from bench to market.

In conclusion, 2-2-methyl-4-(trifluoromethyl)phenylethan-1-am ine (CAS no 1594913 - 83 - 3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features, including the presence of both methyl and trifluoromethyl substituents, make it a valuable candidate for further investigation into novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies, this molecule is poised to play an important role in advancing our understanding of drug design principles.